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Compound of Interest

Compound Name: CSV0C018875 hydrochloride

Cat. No.: B1669651 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of CSV0C018875
hydrochloride, identified as TCO-amine HCl salt, ensuring compliance with safety regulations

and promoting a secure working environment.

Compound Identification and Hazard Profile
Based on available safety data, CSV0C018875 hydrochloride corresponds to TCO-amine HCl

salt, with the Sigma-Aldrich catalog number 790451.[1][2] Before handling, it is imperative to

consult the manufacturer's Safety Data Sheet (SDS). The primary hazard associated with this

compound is that it is harmful if swallowed.

Key Safety and Disposal Information:
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Property Value/Instruction Source(s)

Chemical Name TCO-amine HCl salt [1][2]

Appearance Solid

Primary Hazard
Harmful if swallowed (Acute

Toxicity, Oral, Category 4)

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat
[3]

Handling

Use in a well-ventilated area or

chemical fume hood. Avoid

creating dust. Wash hands

thoroughly after handling. Do

not eat, drink, or smoke when

using this product.

[3]

Primary Disposal Guideline

Dispose of contents/container

to an approved waste disposal

plant.

Spill Response

For small spills, carefully

sweep up the solid material

and place it in a designated,

labeled hazardous waste

container. For larger spills,

follow institutional emergency

procedures.

[3]

Step-by-Step Disposal Protocol
The disposal of CSV0C018875 hydrochloride must be conducted in accordance with local,

state, and federal regulations for hazardous waste. Never dispose of this chemical down the

drain or in the regular trash.[3][4]

Experimental Protocol for Chemical Waste Disposal:

Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/search/tco?focus=products&page=1&perpage=30&sort=relevance&term=tco&type=product_name
https://www.krackeler.com/catalog/sigma/ALDRICH/790451
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1669651?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste containing CSV0C018875 hydrochloride, including unused or surplus

material, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials.

Place this waste into a designated hazardous waste container that is in good condition,

compatible with the chemical, and has a secure, leak-proof lid.[3]

Do not mix this waste with other incompatible chemical waste streams. For instance, keep

organic and aqueous wastes separate.[5][6]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name ("TCO-amine HCl salt" or "CSV0C018875
hydrochloride"), the concentration, and any associated hazards (e.g., "Acutely Toxic").[3]

[4]

Indicate the date when the waste was first added to the container.[4]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.[4]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.[3]

Keep the container closed except when adding waste.[3]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[4][7]

Provide the EHS or contractor with accurate information about the waste contents as

detailed on the label.
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An "approved waste disposal plant" is a facility that is permitted by regulatory agencies

like the Environmental Protection Agency (EPA) to treat, store, or dispose of hazardous

waste, ensuring it is managed in an environmentally sound manner.[8][9][10][11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CSV0C018875
hydrochloride waste.
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Workflow for Proper Disposal of CSV0C018875 Hydrochloride

Step 1: Collection & Segregation

Step 2: Labeling

Step 3: Storage

Step 4: Professional Disposal

Identify Waste:
Unused chemical, contaminated labware

Select a compatible,
leak-proof waste container

Segregate from
incompatible waste streams

Affix 'Hazardous Waste' label

Proceed to Labeling

Write full chemical name,
concentration, and hazards

Date the container

Keep container securely closed

Proceed to Storage

Store in designated satellite
accumulation area with
secondary containment

Contact Environmental Health
& Safety (EHS) or licensed

waste contractor

Ready for Disposal

Schedule waste pickup

Transfer to an approved
waste disposal facility

Click to download full resolution via product page

Caption: Logical workflow for the disposal of CSV0C018875 hydrochloride.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of CSV0C018875 hydrochloride, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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